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Compound of Interest

Compound Name: trisodium nitride

Cat. No.: B576712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling and disposal of trisodium nitride (Na₃N). Given the highly reactive and hazardous

nature of this compound, strict adherence to these procedural guidelines is critical to ensure

laboratory safety. Trisodium nitride is a highly unstable compound that can decompose

explosively upon warming and reacts violently with water.[1][2]

Personal Protective Equipment (PPE)
Due to the significant hazards associated with trisodium nitride, a comprehensive personal

protective equipment (PPE) strategy is mandatory. This includes protection against skin and

eye contact, as well as respiratory protection from dust particles.
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PPE Category Required Equipment

Eye and Face
Chemical safety goggles and a full-face shield

are required at all times.

Skin

A flame-retardant lab coat, supplemented with a

chemical-resistant apron, is necessary. Full-

length pants and closed-toe shoes are

mandatory.

Hands

Chemical-resistant gloves (e.g., nitrile) should

be worn. Always inspect gloves for integrity

before use and dispose of them properly after

handling the material.

Respiratory

A NIOSH-approved respirator is required if there

is a potential for dust generation or if handling

the material outside of a controlled atmosphere

glovebox.

Quantitative Safety Data
Comprehensive quantitative safety data for trisodium nitride is not readily available in public

literature. The following table summarizes the known data and explicitly notes where

information is unavailable. Researchers should exercise extreme caution due to these data

gaps.
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Parameter Value Source

Chemical Formula Na₃N [1][2]

CAS Number 12136-83-3 [1][2]

Molecular Weight 82.98 g/mol [2]

Decomposition Temperature
Decomposes explosively on

warming.[1]
[1]

Occupational Exposure Limits No established limits found.

Lower Explosive Limit (LEL) Data not available.

Upper Explosive Limit (UEL) Data not available.

Experimental Protocols: Handling and Disposal
The following protocols are based on the known reactivity of trisodium nitride and general

procedures for handling highly water-sensitive and explosive materials.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or

compromise. Do not accept damaged containers.

Inert Atmosphere: Trisodium nitride must be stored and handled under an inert atmosphere

(e.g., argon or nitrogen) at all times to prevent reaction with air and moisture.[3]

Storage Conditions: Store in a tightly sealed, clearly labeled container in a cool, dry, and

well-ventilated area, away from heat, sparks, and open flames.

Incompatible Materials: Keep away from water, acids, and oxidizing agents.

Operational Plan: Step-by-Step Handling
All manipulations of trisodium nitride should be performed in a glovebox with an inert

atmosphere.
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Preparation: Before introducing trisodium nitride into the glovebox, ensure all necessary

equipment (spatulas, weighing boats, reaction vessels) is thoroughly dried and purged with

the inert gas.

Transfer: Carefully open the container inside the glovebox. Use clean, dry spatulas for

transfer. Avoid any actions that could generate dust.

Weighing: If weighing is necessary, perform it within the glovebox on a tared and grounded

weighing boat.

Reaction Setup: Add the trisodium nitride to the reaction vessel slowly and in a controlled

manner. Ensure the reaction solvent is anhydrous.

Post-Reaction: After the reaction is complete, any excess trisodium nitride must be

quenched safely (see Disposal Plan).

Spill Response
In the event of a spill inside a glovebox:

Use a dry, non-reactive absorbent material (e.g., sand) to collect the spilled solid.

Place the absorbed material into a tightly sealed container for disposal.

In the highly unlikely and dangerous event of a spill outside a glovebox:

Evacuate the immediate area.

Alert laboratory personnel and the safety officer.

Do not attempt to clean the spill with water or any other liquid.

Prevent the creation of dust clouds.

Disposal Plan
Disposal of trisodium nitride waste requires extreme care due to its reactivity.
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Quenching Excess Reagent: Slowly and carefully add the trisodium nitride waste to a large

volume of a dry, high-boiling point, non-polar solvent (e.g., toluene) under an inert

atmosphere with vigorous stirring.

Controlled Decomposition: Cool the suspension in an ice bath. Slowly add a less reactive

alcohol (e.g., isopropanol or tert-butanol) dropwise to the stirred suspension. This will react

with the trisodium nitride in a more controlled manner than water. Be prepared for gas

evolution (ammonia).

Final Neutralization: Once the reaction with the alcohol has ceased, very slowly add a

mixture of ethanol and water to ensure all the nitride has been quenched.

Aqueous Workup: The resulting solution can then be neutralized with a dilute acid (e.g.,

hydrochloric acid) before being disposed of as aqueous waste, following institutional

guidelines.

Safe Handling Workflow
The following diagram illustrates the critical steps and decision points for the safe handling of

trisodium nitride.

Caption: Workflow for the safe handling and disposal of trisodium nitride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b576712#personal-protective-equipment-for-handling-
trisodium-nitride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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